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Compound of Interest

Compound Name: Boc-L-beta-homoproline

Cat. No.: B558355

This technical guide provides a comprehensive overview of the physicochemical properties of
Boc-L-beta-homoproline, a key building block in peptide synthesis and drug development.
The document is intended for researchers, scientists, and professionals in the pharmaceutical
and biotechnology industries.

Physicochemical Properties

Boc-L-beta-homoproline, also known as (S)-2-(1-Boc-2-pyrrolidinyl)acetic acid, is a derivative
of the amino acid proline. The tert-butyloxycarbonyl (Boc) protecting group enhances its
stability and solubility in organic solvents, making it a valuable reagent in solid-phase peptide
synthesis (SPPS).[1][2][3] Its precise molecular weight is critical for accurate reagent
guantification in these applications.

The key quantitative data for Boc-L-beta-homoproline are summarized in the table below for
easy reference and comparison.
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Property Value References
Molecular Weight 229.27 g/mol [41516171181
Molecular Formula C11H19NO4 [11[4]1I5]116119]
CAS Number 56502-01-3 [1][5][10]
Purity > 98% (HPLC) [1]
Appearance White to off-white powder [1][2]

Melting Point 122-126 °C [4]

Optical Rotation [a]D2° = -35 £ 1° (c=1 in DMF) [1]

Sparingly soluble in polar
Solubility aprotic solvents (e.g., DMF, [2]
DMSO)

Experimental Protocols

The accurate molecular weight of Boc-L-beta-homoproline is fundamental for all experimental
protocols involving this compound. A common application is its incorporation into a peptide
sequence via Solid-Phase Peptide Synthesis (SPPS). Below is a generalized workflow for this
process.
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General workflow for using Boc-L-beta-homoproline in SPPS.
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Applications in Research and Development

Boc-L-beta-homoproline is a valuable building block in medicinal chemistry and
pharmaceutical development.[1][3] Its constrained cyclic structure can impart unique
conformational properties to peptides, potentially leading to enhanced metabolic stability,
receptor affinity, and biological activity.[2] Researchers utilize this compound in the synthesis of
peptidomimetics, enzyme inhibitors, and novel therapeutic agents.[1][2] The ability to precisely
incorporate this non-natural amino acid allows for the systematic exploration of structure-
activity relationships in drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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